Cas no 500024-27-1 (Methyl 2-cyano-3-methylbenzoate)

Methyl 2-cyano-3-methylbenzoate structure

500024-27-1 structure

Product Name:Methyl 2-cyano-3-methylbenzoate

CAS No:500024-27-1

Molecular Formula:C₁₀H₉NO₂

Molecular Weight:175.1840

MDL:MFCD18399106

CID:1543150

PubChem ID:22343213

Methyl 2-cyano-3-methylbenzoate Properties

Names and Identifiers

- Methyl 2-cyano-3-methylbenzoate
- 3-Methyl-2-cyanobenzoic acid Methyl ester
- 2-cyano-3-methyl-benzoic acid methyl ester
- OINKWIOPYXLZJJ-UHFFFAOYSA-N
- NE23611
- AK167211
- +Expand
- MDL： MFCD18399106
- InChIKey： OINKWIOPYXLZJJ-UHFFFAOYSA-N
- Inchi： 1S/C10H9NO2/c1-7-4-3-5-8(9(7)6-11)10(12)13-2/h3-5H,1-2H3
- SMILES： O(C([H])([H])[H])C(C1=C([H])C([H])=C([H])C(C([H])([H])[H])=C1C#N)=O

Computed Properties

Exact Mass: 175.06337
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 2
Heavy Atom Count: 13
Complexity: 241
Topological Polar Surface Area: 50.1

Experimental Properties

PSA: 50.09

Methyl 2-cyano-3-methylbenzoate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00DLST-500mg	Methyl 2-cyano-3-Methylbenzoate	500024-27-1	97%	500mg	$295.00
A2B Chem LLC	AG33981-250mg	Methyl 2-cyano-3-methylbenzoate	500024-27-1	95+%	250mg	$65.00
Aaron	AR00DM15-100mg	Methyl 2-cyano-3-Methylbenzoate	500024-27-1	98%	100mg	$13.00
Alichem	A015023481-250mg	Methyl 2-cyano-3-methylbenzoate	500024-27-1	97%	250mg	$470.40	2023-09-01
Chemenu	CM131434-1g	methyl 2-cyano-3-methylbenzoate	500024-27-1	95%	1g	$299
Crysdot LLC	CD12067921-1g	Methyl 2-cyano-3-methylbenzoate	500024-27-1	95+%	1g	$317	2024-07-24
Enamine	EN300-117210-0.05g	methyl 2-cyano-3-methylbenzoate	500024-27-1	95%	0.05g	$19.0	2023-07-07
eNovation Chemicals LLC	D297128-5g	Methyl 2-cyano-3-methylbenzoate	500024-27-1	97%	5g	$1000	2022-09-05
TRC	M341780-10mg	Methyl 2-cyano-3-methylbenzoate	500024-27-1		10mg	$ 50.00	2022-06-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1114372-1g	Methyl 2-cyano-3-methylbenzoate	500024-27-1	98%	1g	￥443.00	2024-05-11

Methyl 2-cyano-3-methylbenzoate Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:500024-27-1)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Methyl 2-cyano-3-methylbenzoate Related Literature

1. Comparison of cell disruption techniques prior to lipid extraction from Scenedesmus sp. slurries for biodiesel production using liquid CO2

P. Champagne,P. G. Jessop Green Chem., 2018,20, 4330-4338
2. Reply to the ‘Comment on “Fluorimetric sensing of ATP in water by an imidazolium hydrazone based sensor”’ by S. Farshbaf and P. Anzenbacher Jr., Chem. Commun., 2019, 55, 1770

Sepideh Farshbaf,Pavel Anzenbacher, Jr Chem. Commun., 2023,59, 5296-5297
3. Front cover

Soft Matter, 2022,18, 4495-4496
4. Fast and highly sensitive humidity sensors based on NaNbO3 nanofibers†

Youdong Zhang,Xumin Pan,Zhao Wang,Yongming Hu,Xiaoyuan Zhou,Zhenglong Hu,Haoshuang Gu RSC Adv., 2015,5, 20453-20458
5. Quantitative diffusion and swelling kinetic measurements using large-angle interferometric refractometry†

John E. Saunders,Hao Chen,Chris Brauer,McGregor Clayton,Weijian Chen,Jack A. Barnes,Hans-Peter Loock Soft Matter, 2015,11, 8746-8757
6. Glucoraphaninhydrolysis by microbiota in the rat cecum results in sulforaphane absorption

Ren-Hau Lai Food Funct., 2010,1, 161-166
7. Novel room light-induced disproportionation reaction of organo-ditin and -dilead compounds with organic dichalcogenides: an efficient salt-free route to organo-tin and -lead chalcogenides

Farzad Mirzaei,Li-Biao Han,Masato Tanaka Chem. Commun., 2000, 657-658
8. Polymorphism in tetra-aryl biphenyl diamine hole transport materials: resolving the conflicting literature on N, N′-diphenyl-N, N′-bis(3,3′-methylphenyl)-[(1,1′-biphenyl)]-4,4′-diamine by high-resolution powder diffraction†

Kenneth Shankland,Alan R. Kennedy,William I. F. David J. Mater. Chem., 2005,15, 4838-4844
9. Catalyst- and reagent-free 1,6-hydrophosphonylation of p-quinone methides: a practical approach for the synthesis of diarylmethyl phosphine oxides†

Yogesh N. Aher Org. Biomol. Chem., 2019,17, 7536-7546
10. The nature and sources of laser induced isotopic fractionation in laser ablation-multicollector-inductively coupled plasma-mass spectrometry

Detlef Günther J. Anal. At. Spectrom., 2003,18, 205-212

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